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Introduction
SBI-183 is a potent and orally active small molecule inhibitor of Quiescin Sulfhydryl Oxidase 1

(QSOX1), an enzyme implicated in disulfide bond formation and protein folding.[1][2][3]

Overexpressed in various cancers, QSOX1 plays a crucial role in the tumor microenvironment,

contributing to cell proliferation, invasion, and metastasis.[4][5] Its activity is linked to the

deposition of extracellular matrix (ECM) components, such as laminin, which facilitates cancer

cell migration.[4] SBI-183 has demonstrated efficacy in suppressing the invasive phenotype of

multiple cancer cell lines, making it a valuable tool for cancer research and a potential

therapeutic agent.[1][2][6][7][8]

The modified Boyden chamber assay, also known as the transwell invasion assay, is a widely

used in vitro method to evaluate the invasive potential of cells.[9][10][11] This assay utilizes a

chamber with two compartments separated by a microporous membrane coated with a

basement membrane matrix, such as Matrigel.[10] Cells are seeded in the upper chamber, and

a chemoattractant is placed in the lower chamber. The ability of cells to degrade the matrix and

migrate through the pores towards the chemoattractant is a measure of their invasiveness.[9]

These application notes provide a detailed protocol for utilizing SBI-183 in a modified Boyden

chamber assay to assess its inhibitory effect on cancer cell invasion.
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SBI-183 inhibits the enzymatic activity of QSOX1, which is crucial for the formation of disulfide

bonds in proteins secreted into the extracellular matrix.[3][4] By inhibiting QSOX1, SBI-183
disrupts the proper folding and deposition of key ECM proteins that are essential for creating a

permissive environment for cancer cell invasion.[4] Furthermore, QSOX1 activity has been

linked to the PI3K/Akt signaling pathway, which is a critical regulator of cell growth,

proliferation, and migration. Inhibition of QSOX1 by SBI-183 may lead to the downregulation of

this pathway, further contributing to the suppression of cancer cell invasion.
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Coat Transwell inserts
with Matrigel

Seed serum-starved cells
in upper chamber with

SBI-183 or vehicle

Add chemoattractant (e.g., 10% FBS)
to lower chamber

Incubate for 24-72 hours

Remove non-invading cells
from upper surface

Fix and stain invading cells
on lower surface

Count stained cells
under a microscope

Quantify and analyze data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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